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Compound of Interest

Compound Name: Piretanide-d4

Cat. No.: B588190

An In-depth Technical Guide to the Safety Data for Piretanide-d4

Disclaimer: This document provides a technical summary of safety information for Piretanide-
d4. A specific Safety Data Sheet (SDS) for the deuterated isotopologue, Piretanide-d4, is not
readily available. The data presented here is primarily derived from the SDS and public data for
the non-deuterated parent compound, Piretanide. The toxicological and physical properties of
Piretanide-d4 are expected to be nearly identical to those of Piretanide, with the primary
difference being a slight increase in molecular weight due to isotopic substitution. This guide is
intended for informational purposes for researchers, scientists, and drug development
professionals and should not replace a formal risk assessment or a manufacturer-provided
SDS.

Chemical Identification and Properties

Piretanide-d4 is a deuterated analog of Piretanide, a loop diuretic.[1] The primary structural
difference is the substitution of four hydrogen atoms with deuterium on the pyrrolidine ring.[1]
This isotopic labeling is typically used in research for pharmacokinetic studies or as an internal
standard in mass spectrometry.

Substance Identification

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b588190?utm_src=pdf-interest
https://www.benchchem.com/product/b588190?utm_src=pdf-body
https://www.benchchem.com/product/b588190?utm_src=pdf-body
https://www.benchchem.com/product/b588190?utm_src=pdf-body
https://www.benchchem.com/product/b588190?utm_src=pdf-body
https://www.benchchem.com/product/b588190?utm_src=pdf-body
https://www.benchchem.com/product/b588190?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Piretanide-d4-_Major
https://pubchem.ncbi.nlm.nih.gov/compound/Piretanide-d4-_Major
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source

4-phenoxy-3-sulfamoyl-5-
IUPAC Name (2,2,5,5-tetradeuteriopyrrolidin-  [1]

1-yl)benzoic acid

CAS Number 1246816-90-9 [1]
Molecular Formula C17H14D4aN20s5S [1]
Synonyms Piretanide-d4 (Major) [1]

Physicochemical Properties

The following table summarizes key physical and chemical properties. Properties for the parent
compound, Piretanide, are included for comparison.

Property Piretanide-d4 Piretanide Source
Molecular Weight 366.4 g/mol 362.4 g/mol [1][2][3]
Exact Mass 366.11874984 Da 362.09364285 Da [1112]
Appearance Solid (Assumed) Crystalline Solid N/A

. . DMSO: 250 mg/mL
Solubility No data available

(689.85 mM)

LogP No data available 3.92 [2]

Hazard Identification and GHS Classification

The hazard classification for Piretanide is based on aggregated data from notifications to the
ECHA C&L Inventory and supplier safety data sheets. It's important to note that some reports
indicate the chemical does not meet GHS hazard criteria.[2]

GHS Hazard Summary
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Hazard Class

Hazard Code

Statement

Source

Acute Toxicity, Oral H302 Harmful if swallowed [3]
Hazardous to the ) ]
) ) Very toxic to aquatic

aguatic environment, H400 i [3]
ife

short-term (acute)
Very toxic to aquatic

Hazardous to the life with long lasting

aguatic environment, H410/ H412 effects / Harmful to [2][3]

long-term (chronic)

aquatic life with long

lasting effects

GHS Label Elements

e Pictograms:
o lrialt text

o w.alt text

¢ Signal Word: Warning

o Precautionary Statements:

o P264: Wash skin thoroughly after handling.[3]

o P270: Do not eat, drink or smoke when using this product.[3]

o P273: Avoid release to the environment.[3]

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

o P330: Rinse mouth.[3]

o P391: Collect spillage.[3]
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o P501: Dispose of contents/container to an approved waste disposal plant.[3]
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GHS Hazard Communication Workflow.

Toxicological Information & Mechanism of Action

Detailed toxicological studies for Piretanide-d4 are not available. The information below is
based on Piretanide and general toxicological principles. Most supplier SDSs indicate that data
for endpoints like skin corrosion, carcinogenicity, and reproductive toxicity has not been
determined.[3][4]
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Summary of Toxicological Effects

Effect Classification/Data

Source

Category 4 (H302: Harmful if

Acute Oral Toxicity
swallowed)

[3]

Skin Corrosion/Irritation Data not available

[3]4]

Serious Eye Damage/Irritation Data not available

[3]4]

Respiratory or Skin )
Data not available

[3]4]

Sensitization
Germ Cell Mutagenicity Data not available [3114]
No ingredient is listed as a
Carcinogenicity carcinogen by IARC, NTP, or
OSHA
Reproductive Toxicity Data not available [3114]

Mechanism of Action (Pharmacological Pathway)

Piretanide functions as a loop diuretic by inhibiting the Sodium-Potassium-Chloride Symporter

(also known as NKCC2) in the thick ascending limb of the Loop of Henle within the kidney.[2]

This inhibition prevents the reabsorption of sodium, potassium, and chloride ions from the

tubular fluid back into the blood, leading to increased excretion of these ions and water

(diuresis).[2]

© 2025 BenchChem. All rights reserved.

5/12

Tech Support


https://dcchemicals.com/msds/MSDS_DC34142.html
https://dcchemicals.com/msds/MSDS_DC34142.html
https://file.medchemexpress.com/batch_PDF/HY-119816/Piretanide-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC34142.html
https://file.medchemexpress.com/batch_PDF/HY-119816/Piretanide-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC34142.html
https://file.medchemexpress.com/batch_PDF/HY-119816/Piretanide-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC34142.html
https://file.medchemexpress.com/batch_PDF/HY-119816/Piretanide-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC34142.html
https://file.medchemexpress.com/batch_PDF/HY-119816/Piretanide-SDS-MedChemExpress.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Piretanide
https://pubchem.ncbi.nlm.nih.gov/compound/Piretanide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b588190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Thick Ascending Limb Epithelial Cell

Tubular Lumen
(Urine)

Piretanide-d4

/

Increased Excretion NKCC2 Sym porte>

(Diuresis)

lon Reabsorption

(Na+, K+, 2ClI-)

'

Bloodstream

Click to download full resolution via product page

Mechanism of Action of Piretanide.

Handling, Storage, and First Aid

Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.

Safe Handling and Personal Protective Equipment (PPE)
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Precaution Details Source

Use only in areas with
appropriate exhaust
Engineering Controls ventilation. Ensure accesstoa  [3][4]
safety shower and eye wash
station.

Avoid inhalation and contact
Handling with eyes and skin. Avoid the [3][4]

formation of dust and aerosols.

Do not eat, drink, or smoke
Hygiene when using. Wash hands and [3]
skin thoroughly after handling.

Wear safety goggles with side-

Eye Protection _ [3]
shields.

Hand Protection Wear protective gloves. [3]

Body Protection Wear impervious clothing. [3]

Use a suitable respirator if dust
Respiratory Protection is generated or ventilation is [3]

inadequate.

Storage Conditions
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Temperature/Envir

Condition Duration Source
onment
Powder -20°C 3years [4]
+4°C 2 years [4]
In Solvent -80°C 6 months [41[5]
-20°C 1 month [4115]
Keep container tightly
sealed in a cool, well-
ventilated area.
General [3][4]

Protect from direct
sunlight and ignition

sources.

First Aid Measures

The following diagram outlines the recommended first aid procedures in case of exposure.
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

/ / ! \

Flush eyes immediately with large
amounts of water.
Remove contact lenses.

Wash out mouth with water.

Move to fresh air. Rinse skin thoroughly with water.
Rinse mouth. Do NOT induce vomiting.

If breathing is difficult, give CPR. Remove contaminated clothing.

Call a Physician /
Poison Center

Click to download full resolution via product page
First Aid Procedures for Piretanide-d4 Exposure.

Experimental Protocols

Safety Data Sheets typically summarize the results of toxicological testing without providing
detailed experimental protocols. The hazard classifications (e.g., H302) are based on results
from standardized tests, often following guidelines from organizations like the OECD
(Organisation for Economic Co-operation and Development). Below is a representative,
generalized protocol for assessing acute oral toxicity, which is relevant to the "H302 - Harmful if

swallowed" classification.
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General Protocol: Acute Oral Toxicity - Fixed Dose
Procedure (Based on OECD Guideline 420)

This protocol describes a method for assessing acute oral toxicity that uses a stepwise
procedure with a small number of animals.

» Objective: To determine the presence or absence of mortality at a single, fixed dose level to
allow for classification of the substance.

o Test Principle: A group of animals (typically rodents, e.g., rats) is dosed at a defined level
(e.g., 300 mg/kg or 2000 mg/kg). The outcome of this initial test determines the next step:

o If mortality is observed, the test is repeated at a lower fixed dose.

o If no mortality is observed, the test is repeated at a higher fixed dose to confirm the low
toxicity.

o Methodology:

o Animals: Healthy, young adult rodents (e.g., one sex, typically females as they are often
slightly more sensitive) are used. They are acclimatized to laboratory conditions before the
study.

o Housing: Animals are housed in appropriate cages with controlled temperature, humidity,
and light cycles.

o Dose Preparation: The test substance (Piretanide-d4) is prepared in a suitable vehicle
(e.g., water, corn oil). The concentration is adjusted to deliver the required dose in a small
volume (typically 1-2 mL).

o Administration: Animals are fasted overnight prior to dosing. The substance is
administered by oral gavage directly into the stomach.

o Observation: Animals are observed closely for the first 30 minutes, then periodically during
the first 24 hours, and daily thereafter for a total of 14 days. Observations include changes
in skin, fur, eyes, respiratory patterns, autonomic effects (e.g., salivation), and central
nervous system effects (e.g., tremors, convulsions). Body weight is recorded weekly.
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o Endpoint: The primary endpoint is mortality within the 14-day observation period. At the
end of the study, all surviving animals are euthanized and subjected to a gross necropsy.

» Classification: The substance is classified based on the dose level at which mortality is
observed, according to GHS criteria. For example, a substance causing mortality at 300
mg/kg but not at 50 mg/kg would be classified as Category 4 ("Harmful if swallowed").

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safety data sheet (SDS) for Piretanide-d4.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588190#safety-data-sheet-sds-for-piretanide-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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